Cas no 2171992-92-8 (4-(3-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde)

• Product Name: 4-(3-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde
• CAS No: 2171992-92-8
• MF: C₉H₆ClN₃O
• MW: 207.616440296173
• CID: 6290414
• PubChem ID: 165588599
• Update Time: 2025-10-10

4-(3-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde
• 2171992-92-8
• EN300-1615364

• Inchi： 1S/C9H6ClN3O/c10-9-2-4-13(12-9)8-1-3-11-7(5-8)6-14/h1-6H
• InChI Key： VBNOYAAIPNICKC-UHFFFAOYSA-N
• SMILES： ClC1C=CN(C2C=CN=C(C=O)C=2)N=1

Computed Properties

• Exact Mass: 207.0199395g/mol
• Monoisotopic Mass: 207.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.8Ų

Additional information on 4-(3-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde

Comprehensive Overview of 4-(3-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde (CAS No. 2171992-92-8)

4-(3-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde (CAS No. 2171992-92-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its pyridine and pyrazole moieties, serves as a versatile intermediate in the synthesis of more complex molecules. Its aldehyde functional group makes it particularly valuable for further chemical modifications, enabling researchers to explore its utility in drug discovery and material science.

The growing interest in heterocyclic compounds like 4-(3-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde stems from their widespread use in medicinal chemistry. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such building blocks for designing novel therapeutics. Researchers frequently search for "pyridine derivatives in drug development" or "pyrazole-based agrochemicals," reflecting the compound's relevance in cutting-edge scientific inquiries. Its CAS No. 2171992-92-8 is often used as a key identifier in patent literature and academic publications.

From a synthetic perspective, 4-(3-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde offers a robust platform for cross-coupling reactions and nucleophilic substitutions. These reactions are pivotal in creating biologically active molecules, addressing current demands for sustainable chemistry and green synthesis. The compound's chloro substituent further enhances its reactivity, making it a preferred choice for constructing N-heterocyclic scaffolds. Such scaffolds are frequently explored in studies related to "cancer drug candidates" or "antimicrobial agents," aligning with global health priorities.

In the context of agrochemical innovation, 4-(3-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde has been investigated for its potential role in developing next-generation pesticides. With increasing concerns about food security and environmental sustainability, researchers are actively seeking low-toxicity alternatives to traditional agrochemicals. This compound's pyridine-pyrazole hybrid structure may contribute to novel modes of action, reducing resistance issues in pest management. Searches for "eco-friendly pesticide intermediates" or "chloropyrazole applications" underscore its industrial significance.

Analytical characterization of CAS No. 2171992-92-8 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise quality control, which is critical for pharmaceutical GMP compliance. The compound's carbaldehyde group also facilitates derivatization for structure-activity relationship (SAR) studies, a hot topic in "rational drug design" discussions. Furthermore, its thermal stability and solubility profile are frequently analyzed to optimize formulation strategies.

Looking ahead, 4-(3-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde is poised to play a pivotal role in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. These areas dominate recent "small molecule therapeutics" literature, reflecting the compound's adaptability to innovative drug modalities. Its CAS No. 2171992-92-8 continues to appear in structure-based virtual screening databases, highlighting its value in high-throughput screening campaigns. As the scientific community prioritizes targeted therapies and precision medicine, this compound's molecular features remain highly relevant.

In conclusion, 4-(3-chloro-1H-pyrazol-1-yl)pyridine-2-carbaldehyde (CAS No. 2171992-92-8) represents a critical chemical building block with multifaceted applications. Its integration into drug discovery pipelines and agrochemical formulations demonstrates its cross-disciplinary importance. By addressing contemporary challenges such as drug resistance and sustainable agriculture, this compound exemplifies how specialty chemicals can drive scientific progress. Ongoing research will likely uncover additional utilities for this versatile molecule, solidifying its position in modern chemistry.